Cas no 20173-49-3 (2-Chloro-5-methylpyridine 1-Oxide)

• Product Name: 2-Chloro-5-methylpyridine 1-Oxide
• CAS No: 20173-49-3
• MF: C₆H₆ClNO
• MW: 143.570940494537
• MDL: MFCD11977414
• CID: 239622
• PubChem ID: 13431623
• Update Time: 2025-04-19

2-Chloro-5-methylpyridine 1-Oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-chloro-5-methyl-, 1-oxide
• 2-chloro-5-methyl-1-oxidopyridin-1-ium
• 2-CHLORO-5-METHYLPYRIDINE 1-OXIDE
• 2-Chlor-5-methyl-pyridin-1-oxid
• 2-chloro-5-methylpyridine-1-oxide
• 2-chloro-5-methylpyridine-N-oxide
• 2-chloro-5-methylpyridin-N-oxide
• 20173-49-3
• MFCD11977414
• 2-CHLORO-5-METHYLPYRIDIN-1-IUM-1-OLATE
• Pyridine,2-chloro-5-methyl-,1-oxide
• AMY6235
• DTXSID30540606
• NYFBABAQZJZFED-UHFFFAOYSA-N
• SB53910
• SCHEMBL2977395
• A879798
• 2-Chloro-5-methyl-1-oxo-1lambda~5~-pyridine
• Pyridine, 2-chloro-5-methyl-, 1-oxide
• 2-chloro-5-methylpyridine N-oxide
• 2-Chloro-5-methylpyridine1-oxide
• AS-40171
• AKOS015892246
• 2-Chloro-5-methylpyridine 1-Oxide

• MDL： MFCD11977414
• Inchi： 1S/C6H6ClNO/c1-5-2-3-6(7)8(9)4-5/h2-4H,1H3
• InChI Key： NYFBABAQZJZFED-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=[N+]1[O-]

Computed Properties

• Exact Mass: 143.01400
• Monoisotopic Mass: 143.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• Density: 1.229
• Boiling Point: 320.166 °C at 760 mmHg
• Flash Point: 147.431 °C
• PSA: 25.46000
• LogP: 2.07690